4-[(2-isopropyl-4-methyl-1,3-thiazol-5-yl)carbonyl]thiomorpholine 1,1-dioxide

• IUPAC Name: (1,1-dioxo-1,4-thiazinan-4-yl)-(4-methyl-2-propan-2-yl-1,3-thiazol-5-yl)methanone
• InChI: InChI=1S/C12H18N2O3S2/c1-8(2)11-13-9(3)10(18-11)12(15)14-4-6-19(16,17)7-5-14/h8H,4-7H2,1-3H3
• InChI Key: XIBWMXYANYJDAJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C(C)C)C(=O)N2CCS(=O)(=O)CC2
• Molecular Formula: C12H18N2O3S2
• Molecular Weight: 302.4 g/mol

Description

Thiomorpholine and thiazole derivatives are important in the field of medicinal chemistry and organic synthesis due to their versatile biological activities and applications in drug design. The compound combines elements of both thiazole and thiomorpholine, suggesting it may have unique chemical and physical properties suitable for specific applications, excluding drug use and dosage information as requested.

Synthesis Analysis

Synthesis of similar compounds typically involves multi-step reactions, starting from simple precursors to build the complex thiazole and thiomorpholine scaffolds. For example, the synthesis of thiazole and thiomorpholine derivatives can include steps like cyclization, bromination, and condensation reactions, providing a framework that could be relevant to the synthesis of the target compound (Walker & Rogier, 2013).

Molecular Structure Analysis

X-ray crystallography and spectroscopic methods (NMR, IR) are commonly used to determine the molecular structure of synthesized compounds. These techniques help in understanding the arrangement of atoms within the molecule and the conformational stability of the synthesized compounds, crucial for assessing their potential applications (Sun et al., 2021).

Chemical Reactions and Properties

The chemical reactivity of thiazole and thiomorpholine derivatives includes their participation in various organic reactions, such as nucleophilic substitutions and ring-opening reactions. These reactions can modify the chemical structure to introduce new functional groups, altering the compound's chemical properties for specific applications (Hanif et al., 1999).